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Compound of Interest

Compound Name: Benzyl Salicylate

Cat. No.: B121037

An In-depth Technical Guide to Benzyl Salicylate

Introduction

Benzyl salicylate is an organic ester formed from the condensation of benzyl alcohol and
salicylic acid.[1] Widely recognized for its mild, sweet-floral, and slightly balsamic aroma, it is a
common ingredient in cosmetics, perfumes, and personal care products where it functions as a
fragrance, solvent, and fixative.[1][2][3] Beyond its olfactory properties, benzyl salicylate is
valued for its ability to absorb ultraviolet (UV) light, making it a functional component in
sunscreens and products requiring protection from light degradation.[2][4] Its versatility also
extends to pharmaceutical applications, where it can serve as a mild antiseptic and anti-
inflammatory agent in topical formulations.[1]

Chemical Identifiers:

o |[UPAC Name: benzyl 2-hydroxybenzoate[5]

e CAS Number: 118-58-1[6]

e Molecular Formula: C14H1203[2][3]

e SMILES: C1=CC=C(C=C1)COC(=0)C2=CC=CC=C20[5]

« INChl Key: ZCTQGTTXIYCGGC-UHFFFAOYSA-N[2][5]
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Physicochemical and Spectral Properties

Benzyl salicylate is a colorless to pale yellow viscous liquid at room temperature.[1][3] It is

chemically stable under normal conditions but can undergo hydrolysis of its ester linkage in

acidic or basic environments.[1][7]

Table 1: Quantitative Physicochemical Properties of Benzyl Salicylate

Property Value Source(s)

Molecular Weight 228.24 g/mol [21[31[5]
Colorless to pale yellow thick

Appearance . [1][4]1[6]
liquid

Melting Point 2410 25 °C [2][3]

Boiling Point ~300 - 320 °C at 760 mm Hg [1][2]16]

Density ~1.17 - 1.18 g/cm? at 20-25 °C [2][6]

Vapor Pressure

7.8 x 107> mm Hg at 25 °C

[5]

Flash Point 180 °C (356 °F) [3][5]
Refractive Index (n20/D) ~1.581 [6]
logP (o/w) ~4.21 [8]

Water Solubility

8.8 mg/L at 20 °C

[5]

Solubility

Good solubility in alcohols,
ethers, oils, and most organic
solvents.[1][5][6]

[1](516]

Table 2: Spectral Data for Benzyl Salicylate
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Key Peaks /
Spectrum Type L. Source(s)
Characteristics

Spectra show a characteristic
singlet for the hydroxyl proton
near 10.9 ppm and a cluster of
1H NMR _ [9]
multiplets between 6.5 and 8.0
ppm for the aromatic ring

protons.

Major m/z peaks at 91, 228,

Mass Spec (El 10
pec (&) 65, 92, and 39. [10]
Spectra available from various
Infrared (IR) [O1[11]
databases.

Experimental Protocols
Synthesis Method 1: Fischer Esterification

This is a common laboratory and industrial method for producing benzyl salicylate.

e Principle: The reaction involves the acid-catalyzed esterification of salicylic acid with benzyl
alcohol. Water is produced as a byproduct and is typically removed to drive the reaction to

completion.[1][3]
o Methodology:
o Salicylic acid and an excess of benzyl alcohol are mixed in a reaction vessel.[1]

o A catalytic amount of a strong acid, such as concentrated sulfuric acid (H2SOa) or
phosphoric acid (HsPOa), is added to the mixture.[1][3][12]

o The mixture is heated to a controlled temperature, typically between 100°C and 140°C.[1]
[13]

o The reaction is refluxed for several hours. A water-carrying agent like xylene may be used
to azeotropically remove the water formed during the reaction, shifting the equilibrium
towards the product.[1][13]
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o Upon completion, the mixture is cooled.

Synthesis Method 2: Williamson Ether Synthesis
Analogue

This method uses the sodium salt of salicylic acid and benzyl chloride.

e Principle: Sodium salicylate reacts with benzyl chloride, often in the presence of a phase
transfer catalyst (PTC), to form benzyl salicylate and sodium chloride.[14][15]

» Methodology:

o

Sodium salicylate, benzyl chloride, and a phase transfer catalyst (e.g., PEG-4000) are
added to a reaction flask.[14]

o

The reaction is heated, for instance, to 150°C for 2 hours.[14]

o

Alternatively, the reaction can be carried out in a solvent such as dimethylformamide
(DMF) at around 110°C for approximately 1.5-2 hours.[15]

o

After the reaction is complete, the mixture is worked up for purification.

Purification Protocol

The crude product from either synthesis method requires purification to remove unreacted
starting materials, catalyst, and byproducts.

e Washing: The crude reaction mixture is first washed with water to remove water-soluble
impurities.[14][16] It is then washed with an aqueous solution of sodium carbonate (Na=CO3)
or sodium bicarbonate (NaHCOs3) to neutralize and remove any remaining acidic catalyst and
unreacted salicylic acid.[14][16] A final wash with water is performed.[14]

o Layer Separation: The organic layer containing the benzyl salicylate is separated from the
agueous layer using a separatory funnel.[14][16]

e Drying & Distillation: The separated organic layer is dried over an anhydrous drying agent
(e.g., sodium sulfate). The product is then purified by vacuum distillation, collecting the
fraction at the appropriate boiling point (e.g., 168-170°C at 5 mm HQ).[6][14]
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Biological Activity and Signaling

While primarily used in cosmetics, benzyl salicylate exhibits notable biological activities.

Metabolic Pathway

In vivo, benzyl salicylate is readily metabolized via hydrolysis.[17][18]

* Mechanism: The ester bond is cleaved by carboxylesterase enzymes, which are
predominantly found in the small intestine and liver.[17][18]

+ Metabolites: This hydrolysis yields salicylic acid and benzyl alcohol.[18] The potential
pharmacological or toxicological effects of these metabolites should be considered in safety

assessments.[17]

Benzyl Salicylate

Hydrolysis

Carboxylesterases
(Liver, Small Intestine)

\_//

Metabolite 1 Metabolite 2
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Caption: Metabolic hydrolysis of Benzyl Salicylate.
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Endocrine Activity

Several in-vitro studies have investigated the potential endocrine-disrupting effects of benzyl

salicylate.

o Estrogenic Activity: Benzyl salicylate has been shown to possess weak estrogenic activity
in MCF7 human breast cancer cells.[19] It can partially displace estradiol from estrogen
receptors (ERa and ER[) and promote the proliferation of these estrogen-dependent cells,
suggesting an ER-mediated mechanism.[4][5][19] The effect is significantly weaker than that
of 17B-estradiol, but prolonged exposure may lead to proliferation of a similar magnitude.[4]

[5]

Nephroprotective Effects and Signaling

Benzyl salicylate has demonstrated protective effects against drug-induced kidney damage in

cell models.

e Mechanism: In a study using LLC-PK1 kidney cells, benzyl salicylate (10-100 uM) was
found to inhibit apoptosis and the generation of reactive oxygen species (ROS) induced by

the chemotherapy drug cisplatin.[20]

« Signaling Pathway: This nephroprotective effect is achieved by attenuating cisplatin-induced
toxicity through the inhibition of the INK/ERK/p38 mitogen-activated protein kinase (MAPK)
signaling pathway.[20]
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Caption: Inhibition of Cisplatin-induced apoptosis via MAPK pathway.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis and analysis of
benzyl salicylate.
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Caption: Generalized workflow for Benzyl Salicylate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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